Cas no 1806945-07-2 (2-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 2-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1806945-07-2
• MF: C₈H₅Cl₂F₂NO₂
• MW: 256.033607244492
• CID: 4871297
• Update Time: 2025-05-21

2-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H5Cl2F2NO2/c9-2-4-3(7(11)12)1-5(8(14)15)13-6(4)10/h1,7H,2H2,(H,14,15)
• InChI Key： TZCMTGFCYLHLPA-UHFFFAOYSA-N
• SMILES： ClC1C(CCl)=C(C(F)F)C=C(C(=O)O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid

2-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylic Acid: A Comprehensive Overview

The compound 2-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid, identified by the CAS number CAS No. 1806945-07-2, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and potential biological activities.

The structure of this compound is characterized by a pyridine ring substituted with chlorine, chloromethyl, difluoromethyl, and carboxylic acid groups at specific positions. These substituents contribute to its chemical reactivity and functional versatility. Recent studies have highlighted its role in the development of novel pharmaceutical agents, particularly in the design of drugs targeting specific biological pathways.

One of the most notable aspects of this compound is its ability to participate in various chemical reactions, including nucleophilic substitutions and electrophilic additions. These reactions are pivotal in synthesizing more complex molecules with enhanced biological activities. For instance, researchers have utilized this compound as an intermediate in the synthesis of bioactive agents that exhibit potent anti-inflammatory and anticancer properties.

Moreover, the presence of multiple halogen substituents in this compound makes it an excellent candidate for exploring halogen bonding interactions. Recent advancements in computational chemistry have enabled scientists to model these interactions accurately, providing deeper insights into the compound's potential applications in drug design and materials science.

In terms of pharmacological applications, this compound has shown promise as a lead molecule for developing drugs targeting various diseases. Its carboxylic acid group can be modified to enhance bioavailability and selectivity, making it a valuable asset in medicinal chemistry research.

Recent studies have also explored the environmental impact of this compound, particularly its degradation pathways under different conditions. Understanding these pathways is crucial for ensuring its safe use and minimizing potential environmental risks.

In conclusion, the compound 2-Chloro-3-(chloromethyl)-4-(difluoromethyl)pyridine-6-carboxylic acid represents a significant advancement in organic chemistry. Its unique structure, versatile reactivity, and potential applications make it a subject of intense research interest. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.